Cas no 881597-49-5 (N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE)

N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide is a synthetic organic compound featuring an indole core linked to a p-tolylformamide group via an ethyl spacer. This structure confers potential utility in medicinal chemistry and biochemical research, particularly as an intermediate in the synthesis of more complex bioactive molecules. The indole moiety is known for its prevalence in pharmacologically active compounds, while the formamide group enhances solubility and reactivity. The compound's well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. Its stability under standard laboratory conditions ensures reliable handling and storage. Suitable for controlled reactions, it serves as a versatile building block in heterocyclic and peptidomimetic chemistry.

N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE structure

881597-49-5 structure

Product Name:N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE

CAS No:881597-49-5

MF:C₁₈H₁₈N₂O

MW:278.348324298859

MDL:MFCD00170652

CID:992967

PubChem ID:2737739

Update Time:2025-05-24

N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE Chemical and Physical Properties

Names and Identifiers

- N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE
- N-[2-(1H-indol-3-yl)ethyl]-N-(4-methylphenyl)formamide
- 881597-49-5
- N-[2-(1H-indol-3-yl)ethyl]-4-methylbenzamide
- AB01290788-01
- NCGC00297499-01
- MFCD00170652
- MS-6544
- Z26395518
- AKOS002292105
- STK317804
- MDL： MFCD00170652
- Inchi： 1S/C18H18N2O/c1-13-6-8-14(9-7-13)18(21)19-11-10-15-12-20-17-5-3-2-4-16(15)17/h2-9,12,20H,10-11H2,1H3,(H,19,21)
- InChI Key： GGPZCURFVQQROL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)NCCC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 278.141913202g/mol
Monoisotopic Mass: 278.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44.9Å²

N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB160653-1 g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide	881597-49-5		1 g	€211.30	2023-07-20
abcr	AB160653-2 g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide	881597-49-5		2 g	€272.50	2023-07-20
abcr	AB160653-5 g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide	881597-49-5		5 g	€377.50	2023-07-20
abcr	AB160653-10 g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide	881597-49-5		10 g	€482.50	2023-07-20
abcr	AB160653-1g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide; .	881597-49-5		1g	€211.20	2025-04-15
abcr	AB160653-2g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide; .	881597-49-5		2g	€272.50	2025-04-15
abcr	AB160653-5g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide; .	881597-49-5		5g	€377.50	2025-04-15
abcr	AB160653-10g	N-(2-Indol-3-ylethyl)(4-methylphenyl)formamide; .	881597-49-5		10g	€482.50	2025-04-15
Ambeed	A960352-1g	N-[2-(1H-Indol-3-yl)ethyl]-4-methylbenzamide	881597-49-5	90%	1g	$332.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1421124-1g	n-(2-(1h-Indol-3-yl)ethyl)-n-(p-tolyl)formamide	881597-49-5	90%	1g	￥2872.00	2024-04-27

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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Related Categories

Additional information on N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE

Comprehensive Overview of N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE (CAS No. 881597-49-5): Properties, Applications, and Research Insights

N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE (CAS No. 881597-49-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This formamide derivative combines an indole moiety with a 4-methylphenyl group, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential role in modulating biological pathways, given the indole scaffold's prevalence in bioactive molecules.

The compound's CAS number 881597-49-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure, characterized by the indole-ethyl linkage and formamide functional group, offers versatility in synthetic chemistry. Recent studies highlight its utility as a building block for designing novel heterocyclic compounds, aligning with the growing demand for small-molecule therapeutics in oncology and neurology.

In the context of current trends, N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE resonates with the scientific community's focus on targeted drug delivery and precision medicine. The indole core, a common motif in FDA-approved drugs, underscores its relevance in structure-activity relationship (SAR) studies. Laboratories exploring kinase inhibitors or GPCR modulators frequently investigate such derivatives to optimize pharmacokinetic properties.

From a synthetic perspective, the compound's 4-methylphenyl substituent enhances lipophilicity, a trait valued in blood-brain barrier (BBB) penetration studies—a hot topic in neurodegenerative disease research. Its formamide group also facilitates hydrogen bonding, which is pivotal for molecular recognition in enzyme-substrate interactions. These attributes make CAS No. 881597-49-5 a candidate for fragment-based drug design (FBDD) pipelines.

Environmental and green chemistry considerations are increasingly shaping compound utilization. Researchers are evaluating solvent-free synthesis routes for N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE to align with sustainable chemistry goals. This aligns with broader industry shifts toward eco-friendly intermediates, a frequently searched topic in academic and industrial forums.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in pharmaceutical manufacturing. The rise of AI-assisted molecular modeling has further accelerated its study, with computational tools predicting its ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity)—a key concern for drug developers.

In summary, N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE (CAS No. 881597-49-5) exemplifies the intersection of traditional medicinal chemistry and modern drug discovery technologies. Its structural complexity and functional adaptability position it as a valuable asset for addressing unmet medical needs, particularly in personalized therapy and biomarker development—areas dominating contemporary scientific discourse.